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Dimpropyridaz: A Novel Solution for
Neonicotinoid-Resistant Aphid Populations
A new insecticide, Dimpropyridaz, demonstrates significant efficacy against aphid populations

that have developed resistance to neonicotinoid insecticides. Its unique mode of action,

targeting a different physiological pathway than neonicotinoids, makes it a valuable tool for

insecticide resistance management (IRM) programs.

Dimpropyridaz, the first active ingredient in the new Insecticide Resistance Action Committee

(IRAC) Group 36, offers a distinct advantage in controlling piercing and sucking insect pests

that have evolved resistance to other chemical classes. This guide provides a comparative

analysis of Dimpropyridaz's effectiveness against neonicotinoid-resistant aphids, supported by

available experimental data.

Understanding Neonicotinoid Resistance in Aphids
Neonicotinoid insecticides, belonging to IRAC Group 4A, act by binding to the nicotinic

acetylcholine receptors (nAChRs) in the insect's nervous system, leading to overstimulation,

paralysis, and death. However, widespread use has led to the development of resistance in

several aphid species, most notably the green peach aphid (Myzus persicae) and the cotton

aphid (Aphis gossypii).

The primary mechanisms of neonicotinoid resistance in aphids are:
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Metabolic Resistance: This involves the overexpression of detoxification enzymes,

particularly cytochrome P450 monooxygenases like CYP6CY3. These enzymes break down

the insecticide before it can reach its target site.

Target-Site Resistance: This is due to a specific mutation (R81T) in the β1 subunit of the

nAChR. This mutation alters the receptor's shape, reducing its binding affinity for

neonicotinoid molecules and rendering the insecticide less effective. Aphids with both

mechanisms can exhibit extremely high levels of resistance.

Dimpropyridaz: A Different Mode of Action
Dimpropyridaz operates via a novel mode of action, classifying it as a chordotonal organ

modulator with an undefined target site. Chordotonal organs are sensory receptors in insects

responsible for hearing, balance, and spatial orientation. By disrupting these organs,

Dimpropyridaz causes uncoordinated movement and cessation of feeding, ultimately leading

to the insect's death. This distinct mechanism means there is no known cross-resistance with

neonicotinoids, making it an effective tool against resistant populations.

Comparative Efficacy of Dimpropyridaz
While extensive peer-reviewed, direct comparative studies with quantitative data on

neonicotinoid-resistant aphid strains are still emerging, a public release summary from the

Australian Pesticides and Veterinary Medicines Authority (APVMA) provides insight from field

trials conducted by BASF. These trials compared the performance of Efficon® Insecticide

(containing Dimpropyridaz) with registered industry standards, including the neonicotinoid

imidacloprid.

The APVMA summary states that in trials against green peach aphid (Myzus persicae) and

cotton/melon aphid (Aphis gossypii), Efficon® Insecticide was generally equivalent to, or more

effective than, registered aphicides, including imidacloprid in two specific trials.

A recent study established the baseline susceptibility of Aphis gossypii to Dimpropyridaz,

providing crucial data for future resistance monitoring and risk assessment. The study

determined the LC50 (the concentration required to kill 50% of the test population) of

Dimpropyridaz for a susceptible strain of A. gossypii.
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Table 1: Baseline Susceptibility of a Susceptible Aphis
gossypii Strain to Dimpropyridaz

Insecticide LC50 (mg/L)
95% Confidence Interval
(mg/L)

Dimpropyridaz 1.23 1.01 - 1.49

Data sourced from a 2024 study on the baseline susceptibility of Aphis gossypii.

This baseline data is critical for comparison as more studies are published on the efficacy of

Dimpropyridaz against characterized neonicotinoid-resistant strains.

Experimental Protocols
The following is a generalized methodology for conducting aphid insecticide bioassays, based

on standard protocols from the Insecticide Resistance Action Committee (IRAC) and published

research.

Aphid Rearing
Susceptible and resistant aphid colonies are maintained on host plants (e.g., bell pepper,

cotton, or cabbage) in a controlled environment (e.g., 25 ± 1°C, 60-70% relative humidity,

16:8 hour light:dark photoperiod).

Colonies are kept in separate, ventilated cages to prevent cross-contamination.

Leaf-Dip Bioassay
Preparation of Insecticide Solutions: Serial dilutions of the technical-grade insecticide (e.g.,

Dimpropyridaz, Imidacloprid) are prepared in a suitable solvent (e.g., acetone) and then

diluted with distilled water containing a non-ionic surfactant (e.g., 0.1% Triton X-100). A

control solution contains only the solvent and surfactant in distilled water.

Leaf Disc Treatment: Fresh, unsprayed leaves from the host plant are cut into discs (e.g., 5

cm diameter). Each leaf disc is immersed in an insecticide solution or the control solution for

a set period (e.g., 10-15 seconds) with gentle agitation.
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Drying: The treated leaf discs are allowed to air-dry on a clean, non-absorbent surface for 1-

2 hours.

Infestation: The dried leaf discs are placed, abaxial side up, in petri dishes containing a thin

layer of agar (1-1.5%) to maintain leaf turgidity. A cohort of adult apterous (wingless) aphids

of a similar age (e.g., 20-30 individuals) are carefully transferred onto each leaf disc using a

fine paintbrush.

Incubation: The petri dishes are sealed with ventilated lids and incubated under the same

controlled environmental conditions as the aphid rearing.

Mortality Assessment: Aphid mortality is assessed at specific time points (e.g., 24, 48, and

72 hours) after infestation. Aphids that are unable to move when gently prodded with a fine

brush are considered dead.

Data Analysis: The mortality data is corrected for control mortality using Abbott's formula.

Probit analysis is then used to determine the LC50 values and their 95% confidence

intervals.

Signaling Pathways and Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6598564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neonicotinoid (IRAC Group 4A) Signaling Pathway Dimpropyridaz (IRAC Group 36) Signaling Pathway
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Caption: Comparative signaling pathways of Neonicotinoids and Dimpropyridaz.
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Caption: Experimental workflow for a standard aphid leaf-dip bioassay.
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Conclusion and Future Outlook
Dimpropyridaz, with its novel mode of action, presents a highly promising solution for the

management of neonicotinoid-resistant aphid populations. Its effectiveness, as indicated in

initial field trials, provides a much-needed alternative for growers facing control failures with

older chemistries. The lack of cross-resistance between Dimpropyridaz and neonicotinoids is

a key advantage for developing sustainable IRM strategies.

To further validate the performance of Dimpropyridaz, there is a clear need for more publicly

available, peer-reviewed research that directly compares its efficacy against well-characterized

neonicotinoid-resistant aphid strains, including those with confirmed R81T mutations and/or

CYP6CY3 overexpression. Such studies will be instrumental in providing growers and crop

advisors with the robust data required to confidently integrate this new insecticide into their

pest management programs.

To cite this document: BenchChem. [Validation of Dimpropyridaz's effectiveness on
neonicotinoid-resistant aphid populations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6598564#validation-of-dimpropyridaz-s-
effectiveness-on-neonicotinoid-resistant-aphid-populations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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